Cas no 1805441-94-4 (2-Amino-3,6-bis(trifluoromethyl)benzoic acid)

• Product Name: 2-Amino-3,6-bis(trifluoromethyl)benzoic acid
• CAS No: 1805441-94-4
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4982813
• Update Time: 2023-08-24

2-Amino-3,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,6-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)3-1-2-4(9(13,14)15)6(16)5(3)7(17)18/h1-2H,16H2,(H,17,18)
• InChI Key： VRZTZMISJMSECJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3